![molecular formula C11H9FN2O2 B2757950 5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one CAS No. 2415473-27-5](/img/structure/B2757950.png)
5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is commonly referred to as FMMP, and its molecular formula is C13H10FN3O2.
Mechanism of Action
The mechanism of action of FMMP involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to bind to the dopamine D3 receptor, a target for the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
FMMP has been found to have several biochemical and physiological effects on the body. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce oxidative stress and inflammation in the brain, and inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
FMMP has several advantages for lab experiments, including its potency, selectivity, and low toxicity. However, it also has some limitations, such as its poor solubility in aqueous solutions and its instability under certain conditions.
Future Directions
There are several future directions for the research and development of FMMP. One potential area of study is the optimization of its chemical structure to improve its therapeutic efficacy and reduce its toxicity. Another direction is to investigate its potential applications in other diseases, such as viral infections and autoimmune disorders. Additionally, the development of novel drug delivery systems for FMMP could enhance its bioavailability and improve its clinical efficacy.
Synthesis Methods
The synthesis of FMMP involves the reaction between 4-methoxybenzaldehyde and 5-fluoro-6-hydroxy-1H-pyrimidine-4-one in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
FMMP has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit potent cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been found to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
5-fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c1-16-8-4-2-7(3-5-8)10-9(12)11(15)14-6-13-10/h2-6H,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXLPKIRKZMFWIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C(=O)NC=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.